Cas no 1225725-06-3 (5-(4-fluorophenyl)-2-(propan-2-yl)-1H-pyrrole-3-carboxylic acid)

• Product Name: 5-(4-fluorophenyl)-2-(propan-2-yl)-1H-pyrrole-3-carboxylic acid
• CAS No: 1225725-06-3
• MF: C₁₄H₁₄FNO₂
• MW: 247.264867305756
• CID: 5250344
• PubChem ID: 82086453
• Update Time: 2025-10-18

5-(4-fluorophenyl)-2-(propan-2-yl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-398978
• 1225725-06-3
• 5-(4-fluorophenyl)-2-(propan-2-yl)-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C14H14FNO2/c1-8(2)13-11(14(17)18)7-12(16-13)9-3-5-10(15)6-4-9/h3-8,16H,1-2H3,(H,17,18)
• InChI Key： YQAHPTGNUFPREQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(C(=O)O)=C(C(C)C)N1

Computed Properties

• Exact Mass: 247.10085685g/mol
• Monoisotopic Mass: 247.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 53.1Ų

Additional information on 5-(4-fluorophenyl)-2-(propan-2-yl)-1H-pyrrole-3-carboxylic acid

5-(4-Fluorophenyl)-2-(Propan-2-yl)-1H-Pyrrole-3-Carboxylic Acid: A Comprehensive Overview

5-(4-Fluorophenyl)-2-(Propan-2-yl)-1H-Pyrrole-3-Carboxylic Acid, also known by its CAS number 1225725-06-3, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrrole ring with a fluorophenyl group and a propan-2-yl substituent. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The pyrrole ring in this compound serves as a versatile platform for further chemical modifications. The fluorophenyl group at the 4-position introduces electronic effects that can influence the reactivity and stability of the molecule. Similarly, the propan-2-yl group at the 2-position adds steric bulk, which can be advantageous in certain synthetic or biological contexts. These features make 5-(4-fluorophenyl)-2-(propan-2-yl)-1H-pyrrole-3-carboxylic acid a promising candidate for exploring novel chemical reactions and molecular interactions.

Recent studies have highlighted the potential of this compound in drug discovery. Its carboxylic acid functionality suggests that it could serve as a lead compound for developing bioactive agents. For instance, researchers have investigated its ability to act as a ligand in metalloenzyme inhibition or as a component in peptide-based therapeutics. The fluorine atom in the phenyl group also contributes to enhanced lipophilicity, which is often desirable in drug candidates to improve bioavailability.

In addition to its pharmacological applications, 5-(4-fluorophenyl)-2-(propan-2-yl)-1H-pyrrole-3-carboxylic acid has shown promise in materials science. Its aromatic system and substituent arrangement make it suitable for use in organic electronics, such as semiconducting polymers or light-emitting materials. Recent advancements in this area have demonstrated that derivatives of this compound can exhibit favorable electronic properties, including high charge carrier mobility and stability under ambient conditions.

The synthesis of this compound typically involves multi-step organic reactions, often starting from readily available starting materials like pyrrole derivatives and aryl halides. The use of transition metal catalysts, such as palladium complexes, has enabled efficient coupling reactions to construct the desired structure. Researchers have also explored alternative routes to improve yield and selectivity, contributing to the scalability of this synthesis for industrial applications.

From an environmental perspective, understanding the degradation pathways of 5-(4-fluorophenyl)-2-(propan-2-yl)-1H-pyrrole-3-carboxylic acid is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as microbial degradation or photochemical reactions, the compound can undergo transformations that reduce its persistence in the environment. These findings are essential for developing sustainable practices in its production and disposal.

In conclusion, 5-(4-fluorophenyl)-2-(propan-2-yl)-1H-pyrrole-3-carboxylic acid (CAS No: 1225725-06-3) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool for advancing research in drug development, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.